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Cat. No.: B10861161

A comprehensive guide for researchers and drug development professionals on the
performance of ipflufenoquin in relation to other fungicides, supported by experimental data
and detailed methodologies.

Introduction

Ipflufenoquin is a novel fungicide that has demonstrated significant efficacy against a broad
spectrum of plant pathogenic fungi. Its unique mode of action, targeting the enzyme
dihydroorotate dehydrogenase (DHODH), places it in a distinct class from many conventional
fungicides and makes it a valuable tool in fungicide resistance management programs.[1][2]
This guide provides a detailed comparison of ipflufenoquin's efficacy with other fungicides,
presents supporting experimental data, and outlines the methodologies used in these key
studies.

Mechanism of Action: DHODH Inhibition

Ipflufenoquin functions by inhibiting the fungal enzyme dihydroorotate dehydrogenase
(DHODH), a key enzyme in the de novo pyrimidine biosynthesis pathway.[3][4] This pathway is
essential for the synthesis of pyrimidines, which are vital components of DNA, RNA, and other
essential cellular molecules. By blocking DHODH, ipflufenoquin effectively halts pyrimidine
production, leading to the cessation of fungal growth and development.[3][4] This targeted
action is distinct from many other fungicide classes, such as demethylation inhibitors (DMIs) or
succinate dehydrogenase inhibitors (SDHIs).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b10861161?utm_src=pdf-custom-synthesis
https://www.frac.info/media/tkvjgxrq/ventin-in-vivo-ap-basf-2006-v1.pdf
https://www.mdpi.com/1422-0067/12/1/795
https://www.mdpi.com/1422-0067/12/1/795
https://downloads.regulations.gov/EPA-HQ-OPP-2023-0445-0057/attachment_2.pdf
https://www.biorxiv.org/content/10.1101/2024.12.17.628804v1.full-text
https://www.benchchem.com/product/b10861161#ipflufenoquin-efficacy-compared-to-other-fungicides
https://www.benchchem.com/product/b10861161#ipflufenoquin-efficacy-compared-to-other-fungicides
https://www.benchchem.com/product/b10861161#ipflufenoquin-efficacy-compared-to-other-fungicides
https://www.benchchem.com/product/b10861161#ipflufenoquin-efficacy-compared-to-other-fungicides
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10861161?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10861161?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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